![molecular formula C17H19NO4S B5543349 4-{5-[(phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol](/img/structure/B5543349.png)
4-{5-[(phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol
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Description
Synthesis Analysis
The synthesis of related compounds, such as 2-phenyl-4,5-functionalized oxazoles, involves nucleophilic ring-opening of oxazolone with various nucleophiles and subsequent cyclization. This process could offer insights into the synthesis of 4-{5-[(Phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol (Misra & Ila, 2010).
Molecular Structure Analysis
The molecular structure of related compounds like 4-bis(methylthio)methylene-2-phenyloxazol-5-one and its derivatives has been extensively studied. These studies provide valuable information on the structural properties and potential reactivity of similar oxazole derivatives (Amareshwar, Mishra, & Ila, 2011).
Chemical Reactions and Properties
Oxazole derivatives, including those similar to 4-{5-[(Phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol, undergo various chemical reactions. For instance, 4-bis(methylthio)methylene-2-phenyloxazol-5-one reacts with different nucleophiles, leading to diverse heterocyclic scaffolds (Amareshwar, Mishra, & Ila, 2011).
Scientific Research Applications
Synthetic Methodologies and Chemical Properties
- Microwave-Induced Synthesis of Antimicrobial Analogs : A study demonstrated the synthesis of fluorobenzamides containing thiazole and thiazolidine, highlighting the role of fluorine in enhancing antimicrobial activity. This suggests the potential for synthesizing structurally related compounds using microwave methods for improved biological activity (Desai et al., 2013).
- Chiral Building Blocks for Drug Synthesis : Research on (S)-3-Aminothiolane as a new chiral building block illustrates the importance of stereochemistry in drug design and synthesis, potentially relevant to derivatives of the compound for creating stereospecific pharmaceuticals (Dehmlow & Westerheide, 1992).
Biological Activity
- Antimicrobial and Muscle Relaxant Properties : Studies on compounds with oxazolyl and imidazolidinedione structures reveal significant antimicrobial and skeletal muscle relaxant activities. These findings suggest potential biomedical research applications for structurally similar compounds, including "4-{5-[(phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol" (White et al., 1987).
properties
IUPAC Name |
(6-hydroxy-1,4-oxazepan-4-yl)-[5-(phenylsulfanylmethyl)furan-2-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4S/c19-13-10-18(8-9-21-11-13)17(20)16-7-6-14(22-16)12-23-15-4-2-1-3-5-15/h1-7,13,19H,8-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSZNIDHWXUACAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(CN1C(=O)C2=CC=C(O2)CSC3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{5-[(Phenylthio)methyl]-2-furoyl}-1,4-oxazepan-6-ol |
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